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Compound of Interest

Compound Name: Tetradecyl methacrylate

Cat. No.: B110747 Get Quote

An In-Depth Technical Guide to the Physical Properties of Tetradecyl Methacrylate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetradecyl methacrylate, also known as myristyl methacrylate, is an ester of methacrylic acid.

Its long alkyl chain imparts specific physical and chemical characteristics that are leveraged in

various applications, including polymer synthesis and formulation development. A thorough

understanding of its physical properties is crucial for its effective use in research, particularly in

drug development where it may be employed in the creation of drug delivery systems or as a

component in medical devices. This guide provides a comprehensive overview of the core

physical properties of tetradecyl methacrylate, details the standard experimental methods for

their determination, and visualizes the structure-property relationships.

Core Physical Properties
The physical properties of tetradecyl methacrylate are summarized in the table below. These

values have been compiled from various chemical and safety data sources.
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Property Value Units

Molecular Formula C18H34O2 -

Molecular Weight 282.46 g/mol

Appearance

Clear, colorless to light yellow

liquid; may appear as a white

paste

-

Density 0.869 - 0.871 g/cm³ at 20°C

Boiling Point
147 - 154 at 0.7 Torr[1][2];

354.9 at 760 mmHg[3][4]
°C

Melting Point -20 °C[5]

Flash Point 151.7 °C[1][3][4]

Refractive Index 1.4480 at 20°C[2][4][6]

Vapor Pressure 3.25 x 10⁻⁵ mmHg at 25°C[3][4]

Water Solubility Insoluble -

Solubility in Organic Solvents
Soluble in non-polar solvents

(e.g., hexane, chloroform)[5]
-

Octanol-Water Partition

Coefficient (log Kow)
5.81 - 7.66 -

Polar Surface Area (PSA) 26.3 Å²[1][3][4][6]

Experimental Protocols
The determination of the physical properties of chemical compounds like tetradecyl
methacrylate follows standardized experimental protocols. Below are detailed methodologies

for key properties.

Density Determination
The density of liquid tetradecyl methacrylate is typically determined using methods outlined in

OECD Guideline 109.[1][3][5][6][7] Common techniques include:
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Oscillating Densimeter: A U-shaped tube is vibrated at its resonant frequency. When the tube

is filled with the sample, the change in resonant frequency is measured, which is directly

related to the density of the liquid. The instrument is calibrated with two substances of known

density.[5]

Pycnometer Method: A glass bottle with a precisely known volume (pycnometer) is weighed

empty, then filled with the sample and weighed again. The density is calculated from the

mass of the sample and the known volume of the pycnometer.[5]

Hydrostatic Balance: A body of known volume is weighed in air and then when immersed in

the liquid sample. The difference in weight is used to calculate the density of the liquid.[5]

Refractive Index Measurement
The refractive index, a measure of how light bends as it passes through the substance, is

determined using a refractometer according to standard methods such as ASTM D1218 or

ASTM D1747.[2][8][9][10]

Abbe Refractometer: A small amount of the liquid sample is placed between two prisms.

Light of a specific wavelength (typically the sodium D-line at 589 nm) is passed through the

sample. The angle at which the light is refracted is measured, and this is used to determine

the refractive index. The temperature must be precisely controlled, usually at 20°C, as the

refractive index is temperature-dependent.[8][9]

Boiling Point Determination
Due to its high boiling point at atmospheric pressure, the boiling point of tetradecyl
methacrylate is often measured under reduced pressure.

Vacuum Distillation: The substance is heated in a distillation apparatus connected to a

vacuum pump. The temperature at which the liquid boils at a specific, reduced pressure is

recorded.

Simulated Distillation by Gas Chromatography (GC): This technique, outlined in methods like

ASTM D2887, can be adapted for high-boiling point compounds. The sample is injected into

a GC, and the retention times of its components are correlated with the boiling points of

known standards.[11]
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Thermogravimetric Analysis (TGA): TGA can be used to estimate the boiling points of low-

volatility substances by measuring the temperature at which the rate of mass loss due to

evaporation is at its maximum.[12]

Octanol-Water Partition Coefficient (log Kow)
Determination
The octanol-water partition coefficient is a measure of a substance's hydrophobicity and is a

critical parameter in drug development for predicting absorption, distribution, metabolism, and

excretion (ADME) properties.

Shake-Flask Method (OECD Guideline 107): A solution of tetradecyl methacrylate in n-

octanol is shaken with water until equilibrium is reached. The two phases are then

separated, and the concentration of the substance in each phase is determined using an

appropriate analytical technique (e.g., chromatography). The log Kow is the logarithm of the

ratio of the concentration in the octanol phase to the concentration in the aqueous phase.[13]

Slow-Stirring Method: For highly hydrophobic compounds, the slow-stirring method is

preferred to avoid the formation of microemulsions that can interfere with accurate

measurements. The two phases are stirred gently for an extended period to reach

equilibrium.[4][14]

Visualizations
Structure-Property Relationship of Tetradecyl
Methacrylate
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Caption: Relationship between the molecular structure of tetradecyl methacrylate and its key

physical properties.

Experimental Workflow for log Kow Determination
(Shake-Flask Method)

Start Prepare Solutions
(Substance in n-octanol, pure water)

Mix & Shake
(Reach Equilibrium)

Phase Separation
(Centrifugation)

Analyze Concentrations
(Aqueous & Octanol Phases) Calculate log Kow End

Click to download full resolution via product page

Caption: A simplified workflow for determining the octanol-water partition coefficient (log Kow).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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